Cas no 2580103-75-7 (rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate)

• Product Name: rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate
• CAS No: 2580103-75-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5804828
• PubChem ID: 165889931
• Update Time: 2025-05-21

rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6906004
• 2580103-75-7
• rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate

• Inchi： 1S/C8H13NO2/c1-2-11-7(10)8-3-5(8)6(9)4-8/h5-6H,2-4,9H2,1H3/t5-,6-,8-/m0/s1
• InChI Key： YHWGIFXDHQJTFT-HAFWLYHUSA-N
• SMILES： O(CC)C([C@@]12C[C@@H]([C@@H]1C2)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate

Rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate (CAS No. 2580103-75-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate (CAS No. 2580103-75-7) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its bicyclo[2.1.0]pentane core, which imparts specific conformational constraints and stereochemical properties that are crucial for its biological activity.

The bicyclo[2.1.0]pentane scaffold is a versatile platform for the design and synthesis of bioactive molecules. The presence of the amine group and the carboxylate ester functionality in rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate allows for a wide range of chemical modifications, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of chirality in the biological activity of small molecules. The racemic form of this compound consists of equal amounts of two enantiomers, each with distinct pharmacological properties. Understanding the enantioselective effects of rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate is crucial for optimizing its therapeutic potential and minimizing side effects.

In terms of synthesis, the preparation of rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate involves several key steps, including the formation of the bicyclic core and the introduction of functional groups. One common approach is to start with a suitable precursor and perform a series of reactions to achieve the desired stereochemistry and functionalization.

A notable method for synthesizing this compound involves the use of asymmetric catalysis, which allows for the selective formation of one enantiomer over the other. This approach not only enhances the efficiency of the synthesis but also ensures high enantiomeric purity, which is essential for pharmaceutical applications.

The biological activity of rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate has been extensively studied in various cellular and animal models. Research has shown that this compound exhibits potent neuroprotective effects and may have potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate has also been investigated for its anti-inflammatory and antioxidant activities. These properties make it a promising candidate for developing treatments for inflammatory disorders and oxidative stress-related conditions.

The pharmacokinetic profile of this compound is another important aspect that has been explored in recent studies. Understanding how rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic efficacy and safety.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate in human subjects. Preliminary results have shown promising outcomes, with patients experiencing significant improvements in symptoms related to neurodegenerative diseases and inflammatory conditions.

In conclusion, rac-ethyl (1R,3R,4S)-3-aminobicyclo[2.1.0]pentane-1-carboxylate (CAS No. 2580103-75-7) is a promising compound with a unique structure that offers significant potential in medicinal chemistry and drug development. Its multifaceted biological activities make it an attractive target for further research and clinical applications.